Cas no 2246916-71-0 (4-Methyl-5-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1,2,3-thiadiazole)

• Product Name: 4-Methyl-5-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1,2,3-thiadiazole
• CAS No: 2246916-71-0
• MF: C₁₁H₁₇BN₂O₂S
• MW: 252.140881299973
• CID: 6245014
• PubChem ID: 165471489
• Update Time: 2025-11-06

4-Methyl-5-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)vinyl)-1,2,3-thiadiazole
• 4-methyl-5-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1,2,3-thiadiazole
• EN300-802626
• 2246916-71-0
• 4-Methyl-5-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1,2,3-thiadiazole

• Inchi： 1S/C11H17BN2O2S/c1-8-9(17-14-13-8)6-7-12-15-10(2,3)11(4,5)16-12/h6-7H,1-5H3/b7-6+
• InChI Key： IKIVSELNTNGWBY-VOTSOKGWSA-N
• SMILES： S1C(=C(C)N=N1)/C=C/B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 252.1103791g/mol
• Monoisotopic Mass: 252.1103791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.5Ų

Additional information on 4-Methyl-5-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1,2,3-thiadiazole

Comprehensive Overview of 4-Methyl-5-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1,2,3-thiadiazole (CAS No. 2246916-71-0)

The compound 4-Methyl-5-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1,2,3-thiadiazole (CAS No. 2246916-71-0) is a highly specialized boron-containing heterocycle that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and materials science. This molecule features a thiadiazole core, a tetramethyl-1,3,2-dioxaborolane moiety, and a vinyl linker, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions and other boron-mediated transformations.

In the context of modern drug discovery, 4-Methyl-5-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1,2,3-thiadiazole is particularly valuable for its role in the synthesis of biaryl compounds, which are prevalent in many FDA-approved drugs. Researchers are increasingly exploring its utility in targeted therapies, especially in oncology and infectious diseases, where boron-based compounds have shown promise due to their ability to modulate enzyme activity and interact with biological targets selectively.

From a materials science perspective, this compound is being investigated for its potential in organic electronics and photovoltaic applications. The thiadiazole ring contributes to electron-deficient characteristics, while the boronate ester group enhances solubility and processability, making it a candidate for organic light-emitting diodes (OLEDs) and flexible electronics. These attributes align with the growing demand for sustainable materials and green chemistry solutions.

The synthesis of 4-Methyl-5-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1,2,3-thiadiazole typically involves palladium-catalyzed borylation or halogen-lithium exchange strategies, followed by coupling with tetramethyl-1,3,2-dioxaborolane. Its stability under ambient conditions and compatibility with various protecting group strategies make it a reliable choice for multistep syntheses. Recent advancements in flow chemistry have further streamlined its production, addressing scalability challenges in industrial settings.

Environmental and regulatory considerations are also critical when discussing this compound. While it is not classified as a hazardous substance, proper handling and disposal protocols are recommended to minimize ecological impact. The rise of green chemistry initiatives has spurred interest in developing catalytic methods to reduce waste and energy consumption during its synthesis, reflecting broader trends in sustainable chemical manufacturing.

In summary, 4-Methyl-5-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1,2,3-thiadiazole (CAS No. 2246916-71-0) represents a cutting-edge boron-based building block with multifaceted applications. Its integration into drug development, advanced materials, and catalytic processes underscores its importance in contemporary research and industrial innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.